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Introduction
Proteolysis-targeting chimeras (PROTACs) are a transformative class of therapeutic molecules

that eliminate specific proteins by hijacking the cell's own ubiquitin-proteasome system (UPS).

[1] Unlike traditional inhibitors that block a protein's function, PROTACs physically remove the

protein, offering a powerful strategy to target proteins previously considered "undruggable."[2]

[3]

A PROTAC is a heterobifunctional molecule composed of three parts: a ligand that binds the

target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical

linker connecting the two.[2] This design allows the PROTAC to act as a bridge, forming a

ternary complex between the POI and the E3 ligase.[4] This proximity induces the E3 ligase to

tag the POI with ubiquitin, marking it for destruction by the 26S proteasome.[1][3] Because the

PROTAC is released after degradation, it can act catalytically to destroy multiple target

proteins.[3]

This document provides a detailed experimental workflow and protocols for the initial

characterization and validation of a new PROTAC in a specific cell line.
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The fundamental action of a PROTAC is to induce the proximity between a target protein and

an E3 ligase, leading to the ubiquitination and subsequent degradation of the target. This

process is cyclical, allowing a single PROTAC molecule to mediate the destruction of multiple

protein targets.
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Control Experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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